N-(2-(dimethylamino)-2-(4-fluorophenyl)ethyl)-2-methyl-3-nitrobenzamide

• IUPAC Name: N-[2-(dimethylamino)-2-(4-fluorophenyl)ethyl]-2-methyl-3-nitrobenzamide
• InChI: InChI=1S/C18H20FN3O3/c1-12-15(5-4-6-16(12)22(24)25)18(23)20-11-17(21(2)3)13-7-9-14(19)10-8-13/h4-10,17H,11H2,1-3H3,(H,20,23)
• InChI Key: UTIPKWJGNLNBDS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1[N+](=O)[O-])C(=O)NCC(C2=CC=C(C=C2)F)N(C)C
• Molecular Formula: C18H20FN3O3
• Molecular Weight: 345.4 g/mol
• CAS No.: 941964-56-3

Description

N-(2-(dimethylamino)-2-(4-fluorophenyl)ethyl)-2-methyl-3-nitrobenzamide, also known as DMFEN, is a chemical compound that belongs to the class of benzamides. DMFEN has been studied extensively for its potential application in scientific research.

Scientific Research Applications

Alzheimer's Disease Research

A study utilized a hydrophobic radiofluorinated derivative, closely related to the compound of interest, for positron emission tomography (PET) to determine the localization and load of neurofibrillary tangles and beta-amyloid senile plaques in the brains of living Alzheimer disease patients. This noninvasive technique is significant for monitoring the development of Alzheimer's disease, assisting in diagnostic assessment and experimental treatment monitoring (Shoghi-Jadid et al., 2002).

Polymer Research

Research on a novel cationic polymer, which includes structural elements similar to the compound , demonstrated its ability to switch from cationic to zwitterionic form upon irradiation. This feature was exploited for DNA condensation and release, and to modify the antibacterial activity, showcasing its potential in biomedical applications (Sobolčiak et al., 2013).

Antitumor Research

Another study synthesized novel derivatives of 6-amino-2-phenylbenzothiazole, bearing different substituents including amino and dimethylamino groups on the phenyl ring. These compounds exhibited cytostatic activities against various malignant human cell lines, indicating their potential in cancer therapy (Racané et al., 2006).

Insecticide Development

Flubendiamide, a novel insecticide with a unique chemical structure including a dimethylamino phenyl group, shows extremely strong insecticidal activity especially against lepidopterous pests. Its development represents a breakthrough in pest management, highlighting the versatility of chemical compounds in agricultural applications (Tohnishi et al., 2005).

Nonlinear Optical Materials

Research into hydrazones, including compounds with dimethylamino phenyl groups, investigated their third-order nonlinear optical properties. These studies are crucial for developing materials for optical device applications, such as optical limiters and switches, underscoring the importance of chemical compounds in advancing photonic technologies (Naseema et al., 2010).